Cas no 412961-57-0 (3-4-fluoro-2-(trifluoromethyl)phenylpropanenitrile)

• Product Name: 3-4-fluoro-2-(trifluoromethyl)phenylpropanenitrile
• CAS No: 412961-57-0
• MF: C₁₀H₇F₄N
• MW: 217.16289639473
• CID: 3977679
• PubChem ID: 53434427
• Update Time: 2025-06-12

3-4-fluoro-2-(trifluoromethyl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 4-fluoro-2-(trifluoromethyl)-
• 3-4-fluoro-2-(trifluoromethyl)phenylpropanenitrile
• 412961-57-0
• DTXSID301231643
• 3-[4-FLUORO-2-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE
• 4-Fluoro-2-(trifluoromethyl)benzenepropanenitrile
• EN300-1929906
• VAEVDKRZBRPVOH-UHFFFAOYSA-N
• SCHEMBL4715833
• 3-(4-Fluoro-2-(trifluoromethyl)phenyl)propanenitrile

• Inchi： 1S/C10H7F4N/c11-8-4-3-7(2-1-5-15)9(6-8)10(12,13)14/h3-4,6H,1-2H2
• InChI Key： VAEVDKRZBRPVOH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CCC#N)F)(F)F

Computed Properties

• Exact Mass: 217.05146188Da
• Monoisotopic Mass: 217.05146188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 3-4-fluoro-2-(trifluoromethyl)phenylpropanenitrile

Comprehensive Overview of 3-4-fluoro-2-(trifluoromethyl)phenylpropanenitrile (CAS No. 412961-57-0)

3-4-fluoro-2-(trifluoromethyl)phenylpropanenitrile (CAS No. 412961-57-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This nitrile derivative, characterized by its unique fluoro and trifluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and reactivity.

The compound's molecular structure, featuring a phenylpropanenitrile backbone, is optimized for applications requiring high stability and selective reactivity. Its fluorinated components enhance its lipophilicity, making it particularly useful in drug design where membrane permeability is critical. Recent studies highlight its role in the development of next-generation therapeutics, especially in targeting enzymes and receptors associated with metabolic disorders and inflammatory diseases.

In the agrochemical sector, 3-4-fluoro-2-(trifluoromethyl)phenylpropanenitrile is being investigated as a key building block for novel pesticides and herbicides. The trifluoromethyl group is known to improve the bioactivity and environmental persistence of agrochemicals, aligning with the growing demand for sustainable crop protection solutions. This aligns with the global trend toward green chemistry and reduced ecological impact.

From a synthetic perspective, the compound's nitrile functionality offers diverse transformation pathways, enabling the creation of amides, carboxylic acids, and heterocycles. This adaptability has made it a focal point in medicinal chemistry and material science, where precision and functional group compatibility are paramount. Innovations in catalytic processes, such as palladium-catalyzed cross-coupling, have further expanded its utility in complex molecule synthesis.

Market trends indicate a rising interest in fluorinated compounds due to their unique electronic and steric properties. Searches for CAS No. 412961-57-0 and related terms like "fluoro-phenylpropanenitrile applications" or "trifluoromethyl nitrile synthesis" have surged, reflecting its relevance in cutting-edge research. Analysts attribute this to the compound's role in addressing challenges in drug discovery and sustainable agriculture.

Quality control and scalability are critical considerations for industrial adoption. Advanced analytical techniques, including HPLC and NMR spectroscopy, ensure the purity and consistency of 3-4-fluoro-2-(trifluoromethyl)phenylpropanenitrile. Regulatory compliance and safety protocols are rigorously followed to meet global standards, reinforcing its viability for large-scale production.

In conclusion, 3-4-fluoro-2-(trifluoromethyl)phenylpropanenitrile (CAS No. 412961-57-0) represents a pivotal advancement in synthetic chemistry. Its multifaceted applications, from pharmaceutical intermediates to agrochemical innovations, underscore its importance in modern science. As research continues to unlock its potential, this compound is poised to play a transformative role in addressing some of the most pressing challenges in health and sustainability.